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Compound of Interest

Compound Name: 2-Hydroxyatrazine

Cat. No.: B135301

An In-depth Technical Guide to 2-
Hydroxyatrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyatrazine (CAS Number: 2163-68-0) is a primary and non-phytotoxic metabolite of
the widely used herbicide atrazine.[1] Its formation occurs through the hydrolysis of the chlorine
atom on the triazine ring of atrazine, a process that can be mediated by chemical or biological
pathways.[2] Understanding the chemical properties, synthesis, and analytical determination of
2-Hydroxyatrazine is crucial for environmental monitoring, toxicological studies, and
comprehending the fate of atrazine in the ecosystem. This guide provides a comprehensive
overview of 2-Hydroxyatrazine, including its physicochemical properties, synthesis strategies,
detailed analytical protocols, and metabolic pathways.

Physicochemical and Toxicological Data

A summary of the key identifiers and physicochemical properties of 2-Hydroxyatrazine is
presented below.
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Property Value Reference

CAS Number 2163-68-0 B141516117181C]
Molecular Formula C8H15N50 [3]141[5][8]
Molecular Weight 197.24 g/mol [2114115]81[°]

4-(ethylamino)-6-(propan-2-
IUPAC Name ] o [4]16]
ylamino)-1,3,5-triazin-2-ol

Hydroxyatrazine, Atrazine-2-
Synonyms [B1141171181
hydroxy

Oral Chronic Reference Dose

0.0676 mg/kg-da: 4
(RIDOC) g/kg-day [4]

Experimental Protocols
Synthesis of 2-Hydroxyatrazine

While a direct, detailed protocol for the de novo synthesis of 2-Hydroxyatrazine is not readily
available in the provided search results, its synthesis is conceptually based on the hydrolysis of
atrazine. The synthesis of atrazine itself involves the sequential reaction of cyanuric chloride
with ethylamine and isopropylamine. A generalized approach to obtaining 2-Hydroxyatrazine
would involve the subsequent controlled hydrolysis of atrazine.

Conceptual Protocol for Hydrolysis of Atrazine:

Dissolution: Dissolve atrazine in a suitable solvent mixture, such as water and a co-solvent
like methanol, to facilitate the reaction.

e Acid or Base Catalysis: The hydrolysis can be catalyzed by either acid or base. For instance,
adjusting the pH to acidic conditions (e.g., pH < 5.5) can promote hydrolysis.[3]

» Temperature Control: Heating the reaction mixture can accelerate the rate of hydrolysis.
Temperatures above 30°C are generally favorable.[3]

e Reaction Monitoring: The progress of the reaction can be monitored using analytical
techniques such as High-Performance Liquid Chromatography (HPLC) to track the
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disappearance of atrazine and the appearance of 2-Hydroxyatrazine.

« |solation and Purification: Upon completion of the reaction, the product mixture would be
neutralized. 2-Hydroxyatrazine can then be isolated and purified using techniques like solid-
phase extraction followed by recrystallization or column chromatography.

Analytical Determination of 2-Hydroxyatrazine

1. High-Performance Liquid Chromatography (HPLC) Method for Water Samples
This method is suitable for the quantitative analysis of 2-Hydroxyatrazine in drinking water.

o Sample Preparation (Solid-Phase Extraction):

[e]

Condition a C18 SPE cartridge with methanol followed by reagent water.

o

Pass a 50 mL water sample through the cartridge to adsorb the analyte.

[¢]

Elute the cartridge with 5 mL of methanol.

[¢]

Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.[10]

¢ HPLC Conditions:

o

Column: Agilent TC-C18(2) or HC-C18(2) reversed-phase column.[10]

[¢]

Mobile Phase: Methanol/water gradient.

o

Detection: UV detector at 240 nm.[3]

[e]

Injection Volume: 10 pL.[10]
e Quantitative Data:
o Limit of Detection (LOD): 0.5 ng on-column.[10]
o Linearity: Excellent linearity with a correlation coefficient (r2) of 0.9998.[10]

2. Gas Chromatography-Mass Spectrometry (GC-MS) Method for Soil and Water Samples
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This method is highly sensitive and selective for the determination of 2-Hydroxyatrazine in
complex matrices like soil pore water.

o Sample Preparation (Solid-Phase Extraction and Derivatization):

o

Isolate analytes from the water sample using a graphitized carbon-black SPE cartridge.
o Elute the cartridge with ethyl acetate followed by a dichloromethane/methanol mixture.
o Dry the ethyl acetate fraction over anhydrous sodium sulfate.

o Evaporate the solvent and perform a solvent exchange into acetonitrile.

o Derivatize the sample by adding N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide
(MTBSTFA) and heating at 65°C for 45 minutes. This step is crucial as it converts the
polar hydroxyl group into a more volatile silyl ether suitable for GC analysis.[4]

e GC-MS Conditions:

o

GC Column: 30 m x 0.25 mm ID x 0.25 pm film thickness poly(5%-diphenyl, 95%-
dimethylsiloxane) capillary column.[4]

o

Injection: Splitless injection.[4]

[¢]

Carrier Gas: Helium.[4]

[¢]

Mass Spectrometer: Quadrupole mass spectrometer in electron impact (EI) mode.[4]
e Quantitative Data:
o Method Detection Limits: 0.03 to 0.07 pg/L.[4]
o Mean Recoveries: 77% at 0.74-0.82 pg/L and 97% at 7.4-8.2 ug/L in soil pore water.[4]

Metabolic and Degradation Pathways

2-Hydroxyatrazine is a key product in the metabolism and environmental degradation of
atrazine. The primary transformation is the hydrolysis of the C-CI bond, which detoxifies the
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parent compound.

Atrazine to 2-Hydroxyatrazine Transformation

Hydrolysis
(Chemical or Enzymatic)

Atrazine

2-Hydroxyatrazine
(4-(ethylamino)-6-(isopropylamino)-
1,3,5-triazin-2-0l)

(2-chloro-4-(ethylamino)-6-
(isopropylamino)-1,3,5-triazine)

Sample Preparation

Instrumental Analysis

GC-MS Analysis

Data Acquisition
& Processing

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b135301?utm_src=pdf-body
https://www.benchchem.com/product/b135301?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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